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Compound of Interest

Compound Name:
2-Fluoro-5-(4-

methoxyphenyl)benzaldehyde

Cat. No.: B7860225

Get Quote

A Note to the Researcher: Initial searches for a comprehensive history and discovery of "2-
Fluoro-5-(4-methoxyphenyl)benzaldehyde" did not yield specific documented synthesis or

discovery pathways in currently available scientific literature. This suggests that the compound

may be a novel synthetic target or is not yet widely reported.

In the spirit of providing a valuable and technically sound resource, this guide will focus on a

closely related and well-documented compound: 2-Fluoro-5-methoxybenzaldehyde. This

versatile building block shares key structural motifs with the requested molecule—a fluorinated

benzaldehyde core with a methoxy substituent—and is widely used in medicinal chemistry and

materials science. Understanding its synthesis and reactivity can provide critical insights for the

potential development of related biaryl compounds.

Introduction to 2-Fluoro-5-methoxybenzaldehyde
2-Fluoro-5-methoxybenzaldehyde (CAS No. 105728-90-3) is a disubstituted aromatic aldehyde

that has garnered significant interest in synthetic organic chemistry.[1][2] Its utility stems from

the unique interplay of its three functional groups: the aldehyde, the fluorine atom, and the

methoxy group. The aldehyde serves as a versatile handle for a wide array of chemical
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transformations, including condensations, oxidations, and reductions.[3] The fluorine atom, with

its high electronegativity and small size, can modulate the electronic properties of the benzene

ring, influence reaction regioselectivity, and enhance the metabolic stability and binding affinity

of derivative compounds in a pharmaceutical context. The methoxy group can also direct

aromatic substitution reactions and can be a site for further chemical modification.[3] This

combination of features makes 2-Fluoro-5-methoxybenzaldehyde a valuable intermediate in

the synthesis of complex organic molecules, including pharmaceutical intermediates,

agrochemicals, and novel materials.[3][4]

Synthesis and Mechanistic Insights
While various synthetic routes may exist, a common laboratory-scale preparation of 2-Fluoro-5-

methoxybenzaldehyde starts from 2-amino-5-methoxytoluene. This multi-step synthesis

highlights fundamental transformations in organic chemistry.

Synthetic Pathway Overview
The synthesis from 2-amino-5-methoxytoluene generally proceeds through a Sandmeyer-type

reaction to introduce the fluorine, followed by oxidation of the methyl group to the aldehyde.

This approach offers a reliable method for accessing the target molecule.
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General Synthetic Scheme for 2-Fluoro-5-methoxybenzaldehyde

2-Amino-5-methoxytoluene

Diazonium Salt Intermediate

NaNO2, HBF4

2-Fluoro-5-methoxytoluene

Heat (Balz-Schiemann reaction)

2-Fluoro-5-methoxybenzaldehyde

Oxidation (e.g., KMnO4, CrO3)

Click to download full resolution via product page

Caption: Synthetic pathway from 2-amino-5-methoxytoluene.

Step-by-Step Experimental Protocol (Illustrative)
The following is an illustrative protocol based on common organic chemistry transformations.

Note: This is a generalized procedure and requires optimization for specific laboratory

conditions.

Diazotization:

Dissolve 2-amino-5-methoxytoluene in an aqueous solution of a non-nucleophilic acid,

such as tetrafluoroboric acid (HBF₄), and cool the mixture to 0-5 °C in an ice bath.
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Slowly add a solution of sodium nitrite (NaNO₂) in water, maintaining the low temperature.

The formation of the diazonium salt is typically indicated by a color change.

Fluorination (Balz-Schiemann Reaction):

The resulting diazonium tetrafluoroborate salt is often isolated by filtration.

Gently heat the dried diazonium salt. Thermal decomposition will liberate nitrogen gas and

a fluoride anion, which then substitutes the diazonium group on the aromatic ring to yield

2-fluoro-5-methoxytoluene.

Oxidation:

Dissolve the 2-fluoro-5-methoxytoluene in a suitable solvent.

Add a strong oxidizing agent, such as potassium permanganate (KMnO₄) or chromium

trioxide (CrO₃), under controlled temperature conditions.

The reaction is monitored until the starting material is consumed.

Work-up involves quenching the excess oxidant and extracting the product, 2-fluoro-5-

methoxybenzaldehyde, into an organic solvent.

Purification is typically achieved through column chromatography or distillation.

Causality in Experimental Choices
Choice of Acid in Diazotization: A non-nucleophilic acid like HBF₄ is used to prevent the

introduction of other nucleophiles onto the aromatic ring.

Balz-Schiemann Reaction: This is a classic and reliable method for introducing a fluorine

atom onto an aromatic ring from an amine precursor.

Oxidizing Agent: The choice of oxidant for converting the methyl group to an aldehyde

requires careful consideration to avoid over-oxidation to a carboxylic acid.

Applications in Research and Drug Development
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2-Fluoro-5-methoxybenzaldehyde is a key building block in the synthesis of a variety of more

complex molecules with potential biological activity or unique material properties.

Synthesis of Porphyrins
This benzaldehyde derivative has been used in the synthesis of tetrakis(2-fluoro-5-

methoxyphenyl)porphyrin.[1] Porphyrins are a class of macrocyclic compounds with

applications in photodynamic therapy, catalysis, and materials science. The steric and

electronic effects of the fluoro and methoxy substituents can influence the properties of the

resulting porphyrin.

Preparation of Heterocyclic Compounds
It serves as a precursor for various heterocyclic structures. For instance, it has been used to

synthesize 2-(2-fluoro-5-methoxybenzylidene)-1-(5-bromo-2-morpholinopyrimidin-4-yl)

hydrazine, a molecule that incorporates multiple pharmacologically relevant motifs.[1]

Knoevenagel Condensation
The aldehyde functionality of 2-fluoro-5-methoxybenzaldehyde readily undergoes Knoevenagel

condensation with active methylene compounds. This reaction is a powerful tool for forming

carbon-carbon double bonds and has been employed in the synthesis of novel octyl

phenylcyanoacrylates, which can be copolymerized with styrene.[5]

Key Applications of 2-Fluoro-5-methoxybenzaldehyde

2-Fluoro-5-methoxybenzaldehyde

Porphyrin Synthesis

Precursor for

Heterocyclic Chemistry

Starting material for

Polymer Science

Monomer synthesis via
Knoevenagel condensation

Aryl(2-fluoro-5-methoxyphenyl)methanones

Reactant for
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Caption: Applications of 2-Fluoro-5-methoxybenzaldehyde.

Physicochemical and Spectroscopic Data
A summary of the key properties of 2-Fluoro-5-methoxybenzaldehyde is provided in the table

below.

Property Value

CAS Number 105728-90-3[1][2]

Molecular Formula C₈H₇FO₂[1][2]

Molecular Weight 154.14 g/mol [1][2]

Appearance
Colorless to white to pale yellow crystals or

powder[6]

Boiling Point 229-230 °C[1]

Density 1.237 g/mL at 25 °C[1]

Refractive Index n20/D 1.532[1]

InChI Key DKIQXHIAEMGZGO-UHFFFAOYSA-N[1][2]

Conclusion
2-Fluoro-5-methoxybenzaldehyde stands as a testament to the utility of strategically

functionalized small molecules in modern organic synthesis. Its unique combination of an

aldehyde, a fluorine atom, and a methoxy group provides a versatile platform for the

construction of complex molecular architectures. While the specific history of its initial discovery

is not as prominently documented as some classical reagents, its continued use in the

synthesis of porphyrins, heterocycles, and polymers underscores its importance to the research

community. For scientists and drug development professionals, a thorough understanding of

the synthesis and reactivity of this and related fluorinated benzaldehydes is crucial for the

design and execution of innovative synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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